1,2-Difluoro-3-iodobenzene
Overview
Description
1,2-Difluoro-3-iodobenzene is a chemical compound with the molecular formula C6H3F2I . It has a molecular weight of 239.99 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 1,2-Difluoro-3-iodobenzene is 1S/C6H3F2I/c7-4-2-1-3-5(9)6(4)8/h1-3H . This indicates that the molecule consists of a benzene ring with two fluorine atoms and one iodine atom attached .
Physical And Chemical Properties Analysis
1,2-Difluoro-3-iodobenzene is a liquid at room temperature . It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C . .
Scientific Research Applications
Use in Polymer Solar Cells
- Scientific Field: Material Science, specifically in the development of Polymer Solar Cells .
- Application Summary: 1-Fluoro-2-iodobenzene (a structurally similar compound to 1,2-Difluoro-3-iodobenzene) has been used as a solvent additive in the manufacture of polymer solar cells . It effectively controls the morphology of the active layer, resulting in fibrous assembly .
- Results or Outcomes: The use of this additive significantly improved the power conversion efficiency from 16.34% to 18.38% based on the PM6:L8-BO system .
Use in Organic Synthesis
- Scientific Field: Organic Chemistry .
- Application Summary: Iodobenzene diacetate, a compound related to 1,2-Difluoro-3-iodobenzene, has been used for the difluorination of dithioketals .
- Results or Outcomes: The outcomes of this application were not specified in the source .
Use in UV Photodissociation Dynamics
- Scientific Field: Physical Chemistry .
- Application Summary: The UV photochemistry of various fluorinated iodobenzenes, including 2,4-difluoro-iodobenzene (a compound similar to 1,2-Difluoro-3-iodobenzene), has been investigated . This research is important for understanding the effects of fluorination on the photodissociation dynamics of iodobenzenes .
- Methods of Application: The study involved velocity map imaging, time-resolved near-infrared absorption spectroscopy, and ab initio calculations of the ground and excited state potentials .
- Results or Outcomes: The study found that the degree of fluorination affects the stabilization of the potential energy surface, which in turn influences the UV photochemistry of the iodobenzenes .
Use in Cross-Coupling Reactions
- Scientific Field: Organic Chemistry .
- Application Summary: Iodobenzene, including 1,2-Difluoro-3-iodobenzene, is commonly used in cross-coupling reactions, such as Suzuki-Miyaura, Negishi, and Stille reactions .
- Results or Outcomes: The outcomes of this application were not specified in the source .
Use in UV Photodissociation Dynamics
- Scientific Field: Physical Chemistry .
- Application Summary: The UV photochemistry of various fluorinated iodobenzenes, including 2,4-difluoro-iodobenzene (a compound similar to 1,2-Difluoro-3-iodobenzene), has been investigated . This research is important for understanding the effects of fluorination on the photodissociation dynamics of iodobenzenes .
- Methods of Application: The study involved velocity map imaging, time-resolved near-infrared absorption spectroscopy, and ab initio calculations of the ground and excited state potentials .
- Results or Outcomes: The study found that the degree of fluorination affects the stabilization of the potential energy surface, which in turn influences the UV photochemistry of the iodobenzenes .
Use in Cross-Coupling Reactions
- Scientific Field: Organic Chemistry .
- Application Summary: Iodobenzene, including 1,2-Difluoro-3-iodobenzene, is commonly used in cross-coupling reactions, such as Suzuki-Miyaura, Negishi, and Stille reactions .
- Results or Outcomes: The outcomes of this application were not specified in the source .
Safety And Hazards
The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, and H335 . This indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
1,2-difluoro-3-iodobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F2I/c7-4-2-1-3-5(9)6(4)8/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXVGWYWOARYLCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)I)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F2I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80597766 |
Source
|
| Record name | 1,2-Difluoro-3-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80597766 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Difluoro-3-iodobenzene | |
CAS RN |
64248-57-3 |
Source
|
| Record name | 1,2-Difluoro-3-iodobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=64248-57-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Difluoro-3-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80597766 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-difluoro-3-iodobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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